Cas no 1514167-13-5 (1-(4-chloro-2-fluorophenyl)-2,2,2-trifluoroethan-1-ol)

• Product Name: 1-(4-chloro-2-fluorophenyl)-2,2,2-trifluoroethan-1-ol
• CAS No: 1514167-13-5
• MF: C₈H₅ClF₄O
• MW: 228.571315526962
• MDL: MFCD21781473
• CID: 5520749
• PubChem ID: 66466546
• Update Time: 2025-08-01

1-(4-chloro-2-fluorophenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 4-chloro-2-fluoro-α-(trifluoromethyl)-
• 1-(4-chloro-2-fluorophenyl)-2,2,2-trifluoroethan-1-ol
• XQJAZJDAORPQDV-UHFFFAOYSA-N
• CS-0352447
• G72991
• MFCD21781473
• 4-Chloro-2-fluoro-alpha-(trifluoromethyl)benzyl Alcohol
• AKOS015811961
• SY250339
• A-(trifluoromethyl)-
• 1-(4-chloro-2-fluorophenyl)-2,2,2-trifluoroethanol
• 1514167-13-5
• EN300-1933439
• Benzenemethanol, 4-chloro-2-fluoro-

• MDL： MFCD21781473
• Inchi： 1S/C8H5ClF4O/c9-4-1-2-5(6(10)3-4)7(14)8(11,12)13/h1-3,7,14H
• InChI Key： XQJAZJDAORPQDV-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Cl)=CC=1F)(O)C(F)(F)F

Computed Properties

• Exact Mass: 227.9965051g/mol
• Monoisotopic Mass: 227.9965051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(4-chloro-2-fluorophenyl)-2,2,2-trifluoroethan-1-ol

1-(4-Chloro-2-Fluorophenyl)-2,2,2-Trifluoroethan-1-Ol: A Comprehensive Overview

1-(4-Chloro-2-fluorophenyl)-2,2,2-trifluoroethan-1-ol, also known by its CAS number 1514167-13-5, is a highly specialized organic compound with unique chemical properties. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and advanced materials science. The molecule's structure is characterized by a trifluoroethanol group attached to a chloro-fluorophenyl ring, making it a versatile building block for synthetic chemistry.

The synthesis of 1-(4-chloro-2-fluorophenyl)-2,2,2-trifluoroethan-1-ol involves a multi-step process that typically begins with the preparation of the chloro-fluorobenzene derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the yield. Researchers have also explored the use of microwave-assisted reactions to accelerate the formation of this compound, which has proven particularly useful in high-throughput screening environments.

In terms of chemical properties, this compound exhibits a high degree of stability under standard conditions. Its trifluoroethanol group contributes to its polar nature, making it suitable for applications that require strong hydrogen bonding capabilities. The presence of both chlorine and fluorine atoms in the aromatic ring enhances its electronic properties, which are critical for its performance in various chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel antibiotics and anticancer agents.

The application of 1-(4-chloro-2-fluorophenyl)-2,2,2-trifluoroethan-1-ol extends beyond pharmaceuticals. It has been utilized as a key component in the formulation of advanced polymers and coatings due to its ability to impart unique mechanical and thermal properties. For instance, its incorporation into polyurethane systems has been shown to significantly improve their resistance to UV degradation and enhance their overall durability. This versatility has made it a valuable commodity in the specialty chemicals industry.

From an environmental standpoint, understanding the behavior of this compound in natural systems is crucial. Recent research has focused on its biodegradation pathways and potential toxicity to aquatic organisms. Initial findings suggest that while it is not inherently toxic at low concentrations, prolonged exposure can have adverse effects on certain species. These studies are essential for guiding safe handling practices and ensuring compliance with environmental regulations.

In conclusion, 1-(4-chloro-2-fluorophenyl)-2,2,2-trifluoroethan-1-ol stands out as a remarkable compound with diverse applications across multiple industries. Its unique chemical structure and favorable properties make it an invaluable tool for researchers and manufacturers alike. As advancements in synthetic methods continue to unfold and new applications are discovered, this compound is poised to play an even more significant role in the development of innovative materials and therapies.